Cas no 478039-81-5 (6-Methyl1,2,4triazolo4,3-bpyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate)

• Product Name: 6-Methyl1,2,4triazolo4,3-bpyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate
• CAS No: 478039-81-5
• MDL: MFCD02186186
• CID: 4653134
• Update Time: 2025-05-24

6-Methyl1,2,4triazolo4,3-bpyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Methyl1,2,4triazolo4,3-bpyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate

• MDL： MFCD02186186

Additional information on 6-Methyl1,2,4triazolo4,3-bpyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate

Comprehensive Overview of 6-Methyl-1,2,4-triazolo[4,3-b]pyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate (CAS No. 478039-81-5)

The compound 6-Methyl-1,2,4-triazolo[4,3-b]pyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate (CAS No. 478039-81-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique molecular structure, combining a triazolopyridazine core with a trifluoromethylbenzenecarboxylate moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This compound is often associated with studies focusing on enzyme inhibition, receptor modulation, and the development of advanced materials.

In recent years, the demand for triazolopyridazine derivatives has surged due to their potential applications in drug discovery and crop protection. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and bioavailability, which are critical factors in the design of pharmaceutical agents. Researchers frequently search for terms like "triazolopyridazine synthesis", "trifluoromethylbenzenecarboxylate applications", and "CAS 478039-81-5 properties" to uncover its full potential. These keywords reflect the growing curiosity about its mechanistic pathways and industrial relevance.

The structural attributes of 6-Methyl-1,2,4-triazolo[4,3-b]pyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate also align with current trends in sustainable chemistry. With increasing emphasis on green synthesis and eco-friendly agrochemicals, this compound is being evaluated for its environmental impact and biodegradability. Questions such as "How to optimize the synthesis of triazolopyridazine derivatives?" and "What are the alternatives to traditional carboxylate esters?" are frequently posed in academic and industrial forums, highlighting its relevance in modern research.

From a technical standpoint, the compound's CAS No. 478039-81-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight are often scrutinized for compatibility with high-throughput screening assays. The triazolopyridazine scaffold is particularly noteworthy for its ability to interact with biological targets, making it a candidate for kinase inhibitors and antimicrobial agents. These applications are frequently explored in peer-reviewed journals, further solidifying its importance in contemporary science.

In conclusion, 6-Methyl-1,2,4-triazolo[4,3-b]pyridazin-8-yl 3-(trifluoromethyl)benzenecarboxylate represents a versatile compound with broad applicability across multiple disciplines. Its integration into cutting-edge research underscores the need for continued exploration of its properties and potential. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.